Cas no 94677-31-3 (Ethanol,2-(9-octadecen-1-yloxy)-)
94677-31-3 structure
Product Name:Ethanol,2-(9-octadecen-1-yloxy)-
CAS No:94677-31-3
MF:C20H40O2
MW:312.530406951904
CID:814765
PubChem ID:5367702
Update Time:2025-04-19
Ethanol,2-(9-octadecen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(9-octadecen-1-yloxy)-
- 2-(octadec-9-enyloxy)ethanol
- EINECS 305-553-4
- SCHEMBL361745
- 94677-31-3
- 25190-05-0
- KWVPFECTOKLOBL-MDZDMXLPSA-N
- 2-trans-9-Octadecenyloxyethanol
- 2-[(9E)-9-Octadecenyloxy]ethanol #
- AKOS040744545
- 17367-07-6
- 2-[(E)-octadec-9-enoxy]ethanol
- Ethanol, 2-(9-octadecenyloxy)-, (E)-
-
- Inchi: 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21/h9-10,21H,2-8,11-20H2,1H3/b10-9+
- InChI Key: KWVPFECTOKLOBL-MDZDMXLPSA-N
- SMILES: O(CCO)CCCCCCCC/C=C/CCCCCCCC
Computed Properties
- Exact Mass: 312.302831
- Monoisotopic Mass: 312.302831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 18
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 7.3
Experimental Properties
- Density: 0.877
- Boiling Point: 416.8°Cat760mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.462
Ethanol,2-(9-octadecen-1-yloxy)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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